Cas no 626-53-9 (2,4,6-Heptanetrione)

2,4,6-Heptanetrione structure
2,4,6-Heptanetrione structure
Product Name:2,4,6-Heptanetrione
CAS No:626-53-9
MF:C7H10O3
MW:142.152502536774
CID:511739
Update Time:2026-04-29

2,4,6-Heptanetrione Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Heptanetrione
    • heptane-2,4,6-trione
    • 1,3-Diacetylacetone
    • 2,4,6-heptatrione
    • 2,4,6-trioxoheptane
    • diacetylaceton
    • Diacetylacetone

Computed Properties

  • Exact Mass: 142.06300
  • Monoisotopic Mass: 142.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 51.2A^2

Experimental Properties

  • Density: 1.0599
  • Melting Point: 49°C
  • Boiling Point: 199.71°C (rough estimate)
  • Flash Point: 86.8°C
  • Refractive Index: 1.4930
  • PSA: 51.21000
  • LogP: 0.51370

2,4,6-Heptanetrione Production Method

Production Method 1

108-22-5 108-22-5
626-53-9 626-53-9
815-68-9 815-68-9
7521-38-2 7521-38-2
19396-77-1 19396-77-1
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Bis(2-chloroethyl) ether ;  3 min, 0 °C; 0 °C → 20 °C; 24 h, 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  cooled
Reference
Unusual aluminum chloride-assisted conversion of isopropenyl acetate into 3-acetyl- and 3,5-diacetyl-2,6-dimethyl-4H-pyran-4-ones
Novikov, V. L.; et al, Russian Chemical Bulletin, 2010, 59(8), 1600-1604

2,4,6-Heptanetrione Raw materials

2,4,6-Heptanetrione Preparation Products

2,4,6-Heptanetrione Related Literature

626-53-9 (2,4,6-Heptanetrione) Related Products

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.